Cas no 71624-38-9 (Dadeafb)

Dadeafb structure
Dadeafb structure
Product Name:Dadeafb
CAS No:71624-38-9
MF:C15H32N4O4
MW:332.438983917236
CID:568977
Update Time:2023-08-02

Dadeafb Chemical and Physical Properties

Names and Identifiers

    • D-chiro-Inositol,3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylamino)-(9CI)
    • 1-deamino-2-deoxy-2 epi-aminofortimycin B
    • D-chiro-Inositol,3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-b-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylam
    • Dadeafb
    • 5-amino-2-hydroxy-4-methoxy-3-(methylamino)cyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
    • 4-Deamino-5-epi-aminofortimycin
    • D-chiro-Inositol, 3-amino-2,3,5-trideoxy-1-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-4-O-methyl-5-(methylamino)-
    • Inchi: 1S/C15H32N4O4/c1-7(16)10-5-4-8(17)15(22-10)23-11-6-9(18)14(21-3)12(19-2)13(11)20/h7-15,19-20H,4-6,16-18H2,1-3H3
    • InChI Key: XMAFLLCVEUQEGO-UHFFFAOYSA-N
    • SMILES: O(C1C(CCC(C(C)N)O1)N)C1CC(C(C(C1O)NC)OC)N

Computed Properties

  • Exact Mass: 332.242
  • Monoisotopic Mass: 332.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138

Experimental Properties

  • Density: 1.19
  • Boiling Point: 490.1°C at 760 mmHg
  • Flash Point: 250.2°C
  • Refractive Index: 1.548
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